Cas no 1076199-66-0 (3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid)

• Product Name: 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid
• CAS No: 1076199-66-0
• MF: C₁₂H₂₅NO₄Si
• MW: 275.416704893112
• CID: 893979
• Update Time: 2026-04-29

3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid
• 3-[tert-butyl(dimethyl)silyl]oxy-5-(methylamino)-5-oxopentanoic acid

Computed Properties

• Exact Mass: 275.15500

Experimental Properties

• PSA: 79.12000
• LogP: 2.82790

Additional information on 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid

Introduction to 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid (CAS No. 1076199-66-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid, identified by its CAS number 1076199-66-0, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a silyl ether group, an amine substituent, and a β-keto acid moiety, which collectively contribute to its versatility in synthetic applications and biological interactions.

The silyl ether functionality at the C3 position, specifically the tert-butyldimethylsilyloxy (TBS) group, is a well-established protecting group in organic synthesis. Its stability under a variety of reaction conditions makes it particularly useful in multi-step synthetic pathways, where selective protection and deprotection are critical. The TBS group enhances the compound's resistance to hydrolysis and oxidation, facilitating its use in sensitive synthetic transformations. This property is especially valuable in pharmaceutical research, where maintaining the integrity of functional groups during synthesis is paramount.

The amine substituent at the C5 position, specifically 1-methylamino, introduces basicity and potential hydrogen bonding capabilities to the molecule. Amines are ubiquitous in biochemistry, participating in a wide range of biological processes such as enzyme catalysis, signal transduction, and molecular recognition. The presence of a methyl group at the nitrogen atom increases the steric bulk of the amine, which can influence its interactions with biological targets. This modification can be strategically employed to modulate binding affinities or selectivity in drug design.

The β-keto acid moiety at the C5 position is another key structural feature that imparts unique reactivity to the compound. β-Keto acids are known for their ability to participate in various organic transformations, including enolate formation, condensation reactions, and Michael additions. These reactions are fundamental in constructing complex molecular architectures, making this compound a valuable intermediate in medicinal chemistry. Additionally, β-keto acids have been explored for their potential bioactivity, including roles as metabolic intermediates or enzyme inhibitors.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. The combination of a silyl ether protecting group, an amine functionalization, and a β-keto acid core makes 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid (CAS No. 1076199-66-0) a promising candidate for further investigation. Researchers have leveraged similar molecular motifs to develop novel therapeutic agents targeting various diseases.

In particular, the amine group has been exploited for its potential role as a pharmacophore in drug design. Amines can interact with biological targets through hydrogen bonding, ionic interactions, or even covalent binding mechanisms. The methylamino substitution at C5 may enhance binding affinity by optimizing spatial orientation relative to the target site. This concept has been validated by several studies demonstrating that modifications around amine groups can significantly impact drug efficacy and selectivity.

The silyl ether functionality has also been utilized to enhance the solubility and stability of bioactive molecules during pharmaceutical development. Silyl ethers are often employed as protecting groups for hydroxyl or carboxyl functionalities until they are needed for subsequent reactions or biological evaluation. The TBS group's stability under ambient conditions makes it an ideal choice for protecting reactive intermediates without compromising their integrity.

Emerging research indicates that compounds incorporating both amine and β-keto acid moieties exhibit intriguing biological properties. For instance, β-keto acids have been investigated for their potential as protease inhibitors due to their ability to mimic natural substrates or transition states. The presence of an amine group can further modulate these interactions by providing additional binding points or enhancing solubility. Such dual-functionality has been successfully harnessed in the development of kinase inhibitors and other enzyme-targeted therapeutics.

The synthesis of 3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid (CAS No. 1076199-66-0) involves carefully orchestrated steps to ensure regioselective functionalization while maintaining high yields and purity. The introduction of the TBS group typically requires reaction with tert-butyldimethylsilyl chloride under basic conditions, followed by purification via column chromatography or recrystallization techniques. Subsequent functionalization at the C5 position involves nucleophilic addition or condensation reactions depending on the desired product configuration.

The utility of this compound extends beyond its role as an intermediate in drug synthesis; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically varying substituents around the core structure—such as altering the length or nature of side chains—the biological activity can be fine-tuned to meet specific therapeutic requirements. This approach has been widely adopted in modern drug discovery pipelines where computational modeling aids in predicting optimal modifications based on known bioactive analogs.

Recent publications have demonstrated promising applications of related compounds in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The interplay between silyl ethers and amine functionalities may contribute to neuroprotective effects by modulating neurotransmitter levels or inhibiting pathogenic protein aggregation. While further research is needed to fully elucidate these mechanisms,3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid represents an exciting avenue for future exploration.

In conclusion,3-(tert-Butyldimethylsilyloxy)-5-(1-methylamino)-5-oxopentanoic Acid (CAS No. 1076199-66-0) is a versatile compound with significant potential in chemical biology and medicinal chemistry due to its unique structural features—a combination of a silyl ether protecting group,amine substitution, and a β-keto acid core. Its synthetic utility as an intermediate allows for facile construction of complex molecular architectures,while its biological relevance stems from interactions involving hydrogen bonding,ionic pairing,and enzyme inhibition mechanisms enabled by its functional groups.

The ongoing investigation into this compound underscores its importance not only as a building block but also as inspiration for designing next-generation therapeutics targeting diverse diseases including neurological disorders,metabolic diseases,and inflammatory conditions.* Future studies will likely focus on optimizing synthetic routes,evaluating pharmacokinetic properties,and exploring novel applications driven by advances in computational chemistry.* As our understanding deepens,* so too will our ability*to harness*the potential*of this remarkable molecule.*